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Compound of Interest

Compound Name: Spinosyn D 17-pseudoaglycone

Cat. No.: B3026167 Get Quote

For researchers, scientists, and drug development professionals handling Spinosyn D 17-
pseudoaglycone, adherence to proper disposal protocols is critical for ensuring laboratory

safety and environmental protection. While specific disposal instructions for Spinosyn D 17-
pseudoaglycone are not readily available, a comprehensive safety plan can be constructed

based on the available safety data for the compound and its parent, Spinosyn D. A

conservative approach that accounts for the potential environmental impact is strongly

recommended.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, gloves, and a lab coat. In the event of a

spill, the area should be washed with copious amounts of water and ensured there is adequate

ventilation.[1] For firefighting, carbon dioxide, dry chemical powder, foam, and water are

suitable extinguishing agents.[1]

It is crucial to note that the parent compound, Spinosyn D, is classified as very toxic to aquatic

life with long-lasting effects.[2] Therefore, it is imperative to prevent the release of Spinosyn D
17-pseudoaglycone into the environment.[2] All waste materials should be collected and

managed in accordance with local, regional, national, and international regulations.[2]
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The following step-by-step guide provides a recommended procedure for the disposal of

Spinosyn D 17-pseudoaglycone. This protocol is based on general best practices for

chemical waste management and should be adapted to comply with your institution's specific

safety guidelines and local regulations.

Experimental Protocol: Waste Disposal

Segregation of Waste: Isolate all waste materials containing Spinosyn D 17-
pseudoaglycone, including unused product, contaminated consumables (e.g., pipette tips,

vials), and cleaning materials.

Containerization:

Place solid waste into a clearly labeled, sealed, and chemically resistant waste container.

Collect liquid waste in a separate, labeled, and sealed container. The material is soluble in

ethanol, methanol, DMF, and DMSO.[3][4]

Labeling: Clearly label the waste containers with "Hazardous Waste," the chemical name

"Spinosyn D 17-pseudoaglycone," and any other identifiers required by your institution.

Storage: Store the sealed waste containers in a designated, secure, and well-ventilated

hazardous waste accumulation area, away from incompatible materials.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed environmental waste management company. Do not dispose of this

material down the drain or in regular trash.

Quantitative Data Summary
While specific quantitative disposal limits for Spinosyn D 17-pseudoaglycone are not defined

in the available literature, the following table summarizes key chemical and physical properties

relevant to its handling and safety.
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Property Value Source

CAS Number 131929-55-0 [1][5]

Molecular Formula C34H52O9 [1][5]

Molecular Weight 604.8 g/mol [1][5]

Appearance Solid [5]

Storage Temperature -20°C [5]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Spinosyn D 17-
pseudoaglycone, from initial handling to final disposal.
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Caption: Disposal workflow for Spinosyn D 17-pseudoaglycone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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